Cas no 1448050-93-8 (N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide)

• Product Name: N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide
• CAS No: 1448050-93-8
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• CID: 6439713
• PubChem ID: 71808664
• Update Time: 2025-10-28

N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide
• N-[(1-CYCLOPENTYL-5-CYCLOPROPYLPYRAZOL-3-YL)METHYL]CYCLOBUTANECARBOXAMIDE
• 1448050-93-8
• AKOS024563492
• N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)cyclobutanecarboxamide
• N-[(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl]cyclobutanecarboxamide
• F6440-4222

• Inchi： 1S/C17H25N3O/c21-17(13-4-3-5-13)18-11-14-10-16(12-8-9-12)20(19-14)15-6-1-2-7-15/h10,12-13,15H,1-9,11H2,(H,18,21)
• InChI Key： VVWJRJRRMBWEFB-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NCC1C=C(C2CC2)N(C2CCCC2)N=1

Computed Properties

• Exact Mass: 287.199762429g/mol
• Monoisotopic Mass: 287.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide

N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide (CAS No. 1448050-93-8): A Comprehensive Overview

N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide (CAS No. 1448050-93-8) is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound, with its unique molecular structure, presents a fascinating case study for chemists and researchers. The cyclopentyl and cyclopropyl groups attached to the pyrazole ring, along with the cyclobutanecarboxamide moiety, contribute to its distinct chemical properties and potential applications.

The molecular formula of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide is C17H25N3O, with a molecular weight of 287.40 g/mol. Its structure features a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of both cyclopentyl and cyclopropyl substituents adds steric complexity, making it an intriguing subject for synthetic chemistry studies. Researchers are particularly interested in how these structural elements influence the compound's reactivity and biological activity.

In recent years, N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide has been explored for its potential in drug discovery. The pyrazole scaffold is known to exhibit various pharmacological activities, and the addition of cyclobutane and cyclopropane rings may enhance these properties. Current research focuses on its possible applications as a kinase inhibitor or as a modulator of biological pathways. The compound's unique structure makes it a candidate for targeting specific enzymes or receptors in therapeutic applications.

The synthesis of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide typically involves multi-step organic reactions. Key steps include the formation of the pyrazole ring, followed by the introduction of the cyclopentyl and cyclopropyl groups. The final step often involves coupling the pyrazole derivative with cyclobutanecarboxylic acid derivatives to form the amide bond. Researchers are continually optimizing these synthetic routes to improve yields and purity.

From a physicochemical perspective, N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide exhibits interesting characteristics. The compound is typically a solid at room temperature, with moderate solubility in organic solvents. The presence of both lipophilic (cyclopentyl, cyclopropyl, and cyclobutyl groups) and polar (amide) moieties gives it balanced properties that are valuable in medicinal chemistry. These properties affect its bioavailability and potential as a drug candidate.

The pharmaceutical industry shows growing interest in N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide due to its structural novelty. Many researchers are investigating its potential as a scaffold for developing new therapeutic agents. The compound's ability to interact with biological targets while maintaining metabolic stability makes it particularly attractive for drug development programs focusing on chronic diseases and age-related conditions.

In agrochemical applications, N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide derivatives are being studied for their potential as plant growth regulators or pest control agents. The pyrazole moiety is known to exhibit various biological activities, and the additional cyclic structures may enhance these effects. Research in this area is still in early stages but shows promising directions for sustainable agriculture solutions.

Analytical characterization of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods help confirm the compound's structure and purity, which are crucial for research and development purposes. Recent advances in analytical technology have made it easier to study such complex molecules in greater detail.

The safety profile of N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide is an area of ongoing research. While preliminary studies suggest it has low acute toxicity, comprehensive toxicological evaluations are necessary before any potential applications. Researchers emphasize the importance of understanding its metabolic pathways and potential environmental impact as part of responsible development practices.

Market trends indicate growing demand for novel pyrazole-based compounds like N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide. Pharmaceutical and agrochemical companies are investing in research to explore their potential. The compound's unique structure positions it well in the competitive landscape of specialty chemicals, particularly in areas requiring molecular diversity and specificity.

Future research directions for N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide include exploring its derivatives and analogs. Scientists are particularly interested in modifying the cyclobutane or cyclopropane portions to enhance specific properties. Such structure-activity relationship studies could lead to optimized compounds with improved characteristics for various applications.

In conclusion, N-(1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methylcyclobutanecarboxamide (CAS No. 1448050-93-8) represents an exciting area of research in organic and medicinal chemistry. Its complex structure combining pyrazole, cyclopentyl, cyclopropyl, and cyclobutanecarboxamide moieties offers numerous possibilities for scientific exploration and potential applications. As research continues, this compound may contribute significantly to advances in pharmaceuticals, agrochemicals, and other specialized chemical fields.